Cas no 1239866-79-5 (N-2-(4-fluorophenoxy)ethyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide)

• Product Name: N-2-(4-fluorophenoxy)ethyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1239866-79-5
• MF: C₁₆H₁₄FN₃O₂S
• MW: 331.36466550827
• CID: 6075048
• PubChem ID: 45504220
• Update Time: 2025-05-28

N-2-(4-fluorophenoxy)ethyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorophenoxy)ethyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide
• N-[2-(4-fluorophenoxy)ethyl]-5-thiophen-2-yl-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, N-[2-(4-fluorophenoxy)ethyl]-5-(2-thienyl)-
• 1239866-79-5
• N-(2-(4-fluorophenoxy)ethyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide
• SR-01000924852
• SR-01000924852-1
• VU0520964-1
• F5791-2254
• N-[2-(4-fluorophenoxy)ethyl]-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide
• AKOS007047101
• AKOS024519097

• Inchi： 1S/C16H14FN3O2S/c17-11-3-5-12(6-4-11)22-8-7-18-16(21)14-10-13(19-20-14)15-2-1-9-23-15/h1-6,9-10H,7-8H2,(H,18,21)(H,19,20)
• InChI Key： NGZUZRIZDLRNFG-UHFFFAOYSA-N
• SMILES： N1C(C2SC=CC=2)=CC(C(NCCOC2=CC=C(F)C=C2)=O)=N1

Computed Properties

• Exact Mass: 331.07907603g/mol
• Monoisotopic Mass: 331.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 612.5±55.0 °C(Predicted)
• pka: 11.19±0.10(Predicted)

Additional information on N-2-(4-fluorophenoxy)ethyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide

Comprehensive Overview of N-2-(4-fluorophenoxy)ethyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1239866-79-5)

The compound N-2-(4-fluorophenoxy)ethyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1239866-79-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring a thiophene ring and a fluorophenoxy moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with biological targets. The presence of the pyrazole core further enhances its versatility, as this heterocycle is known for its role in drug discovery.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. N-2-(4-fluorophenoxy)ethyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide aligns with this trend, as its modular design allows for targeted modifications to improve bioavailability and efficacy. Scientists are exploring its potential in treating chronic inflammatory conditions, metabolic disorders, and even certain types of cancer. The fluorine atom in its structure is particularly noteworthy, as it often enhances metabolic stability and binding affinity—a feature highly sought after in modern drug development.

The agrochemical industry has also shown interest in this compound, particularly for its potential as a pesticide or herbicide. The thiophene and pyrazole motifs are common in crop protection agents, offering selective toxicity against pests while minimizing environmental impact. With increasing global focus on sustainable agriculture, N-2-(4-fluorophenoxy)ethyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide could play a pivotal role in developing next-generation agrochemicals that meet stringent regulatory standards.

From a synthetic chemistry perspective, the preparation of N-2-(4-fluorophenoxy)ethyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. Researchers are optimizing these processes to achieve higher yields and purity, which is critical for scaling up production. Computational tools, such as molecular docking and QSAR modeling, are being employed to predict its interactions with biological targets, reducing the time and cost associated with empirical testing.

Given the growing interest in AI-driven drug discovery, this compound has been the subject of several in silico studies. Machine learning algorithms are being used to identify its potential off-target effects and optimize its pharmacokinetic profile. Such approaches are revolutionizing the field, enabling faster identification of lead compounds like N-2-(4-fluorophenoxy)ethyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide.

In conclusion, N-2-(4-fluorophenoxy)ethyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1239866-79-5) represents a compelling area of research at the intersection of medicinal chemistry, agrochemicals, and computational biology. Its multifaceted applications and adaptable structure position it as a valuable asset in addressing some of today's most pressing scientific challenges.